Cas no 2228812-11-9 (2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol
• CAS No: 2228812-11-9
• MF: C₉H₁₀FNO₄
• MW: 215.178406238556
• CID: 5854330
• PubChem ID: 165723419
• Update Time: 2025-11-01

2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol
• 2228812-11-9
• EN300-2000871

• Inchi： 1S/C9H10FNO4/c1-15-8-4-2-3-6(7(12)5-10)9(8)11(13)14/h2-4,7,12H,5H2,1H3
• InChI Key： XPXHVWNUSUDABX-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC=C(C=1[N+](=O)[O-])OC)O

Computed Properties

• Exact Mass: 215.05938596g/mol
• Monoisotopic Mass: 215.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol

Introduction to 2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol (CAS No. 2228812-11-9)

2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol, identified by the CAS number 2228812-11-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a fluoro-substituted aromatic ring system, which is a common motif in drug design due to its ability to modulate metabolic stability, binding affinity, and overall pharmacological activity. The presence of both a fluoro group and a nitro group in close proximity to each other creates a unique electronic environment that can influence the compound's reactivity and biological interactions.

The structural features of 2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol make it a promising candidate for further investigation in various therapeutic areas. The fluoro substituent, known for its ability to enhance binding to biological targets, is particularly valuable in the development of central nervous system (CNS) drugs, where it can improve blood-brain barrier penetration. Meanwhile, the nitro group introduces a region of high electron density, which can be exploited for redox-sensitive drug delivery systems or as a handle for further chemical modifications.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter receptors and ion channels. 2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol has been explored as a potential ligand for serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes. Preclinical studies have suggested that compounds with similar structural motifs may exhibit anxiolytic and antidepressant properties by interacting with these receptors. The methoxy group at the 3-position of the phenyl ring further influences the electronic properties of the molecule, potentially enhancing its interaction with specific binding pockets on the receptor.

One of the most compelling aspects of 2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as nucleophilic aromatic substitution and condensation reactions. This accessibility makes it an attractive scaffold for medicinal chemists who are looking to develop novel derivatives with improved pharmacokinetic profiles or enhanced biological activity. Additionally, the presence of both fluorine and nitro groups provides multiple opportunities for derivatization, allowing researchers to fine-tune the properties of the molecule.

The role of fluorine in pharmaceuticals cannot be overstated. Its incorporation into drug molecules often leads to increased metabolic stability, improved bioavailability, and enhanced binding affinity. For instance, fluoroaromatic compounds have been successfully used in antiviral and anticancer therapies due to their ability to interact favorably with biological targets. In the case of 2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol, the fluoro group is positioned strategically on the aromatic ring, which maximizes its influence on receptor binding and metabolic fate.

Another area where this compound shows promise is in the development of probes for biochemical assays. The nitro group can be reduced to an amino group under controlled conditions, allowing for further functionalization or detection via spectroscopic methods. This property makes 2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol a valuable tool in biochemical research, particularly for studying enzyme mechanisms or receptor interactions.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have predicted that 2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol may exhibit good binding affinity for several protein targets relevant to neurological disorders. These predictions are based on detailed analysis of molecular docking simulations, which take into account the three-dimensional structure of both the compound and its potential targets. Such computational approaches have become indispensable in modern drug discovery pipelines.

The methoxy group at position 3 on the phenyl ring adds another layer of complexity to the pharmacological profile of 2-fluoro-1-(3-methoxy-2-nitrophenyl)ethan-1-ol. This group not only influences electronic distribution but also participates in hydrogen bonding interactions with biological targets. Such interactions are crucial for determining binding affinity and selectivity. In fact, many successful drugs contain methoxy groups precisely because they enhance target engagement while minimizing off-target effects.

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